3,3-dimethyl-N-(4-methylphenyl)butanamide

• IUPAC Name: 3,3-dimethyl-N-(4-methylphenyl)butanamide
• InChI: InChI=1S/C13H19NO/c1-10-5-7-11(8-6-10)14-12(15)9-13(2,3)4/h5-8H,9H2,1-4H3,(H,14,15)
• InChI Key: SODSCXOEHSXOQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC(C)(C)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

"3,3-dimethyl-N-(4-methylphenyl)butanamide" is a chemical compound with diverse applications in chemistry and material science. The specifics of its synthesis, molecular structure, and properties are subjects of scientific investigation.

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions and techniques. For instance, Noshi (2014) describes the synthesis of a similar butanamide derivative, emphasizing the steps involved in transforming starting materials into the final compound (Noshi, 2014).

Molecular Structure Analysis

The molecular structure of such compounds is often determined using techniques like X-ray crystallography. For example, Al-Hourani et al. (2016) utilized this method for a related compound to reveal detailed structural information (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving similar compounds are diverse. For instance, Ghorab et al. (2017) synthesized a series of compounds, exploring their potential as inhibitors in biological systems (Ghorab et al., 2017).

Physical Properties Analysis

Physical properties such as solubility, melting point, and optical rotation are key aspects. Noshi (2014) provides details on these parameters for a related butanamide derivative (Noshi, 2014).

Chemical Properties Analysis

Chemical properties include reactivity, stability, and interaction with other molecules. Studies like that by Raza et al. (2019) offer insights into the chemical behavior of similar compounds through molecular docking and dynamic simulations (Raza et al., 2019).

Scientific Research Applications

Medicinal Chemistry Applications

3,3-Dimethyl-N-(4-methylphenyl)butanamide derivatives have been explored for their biological activities and potential therapeutic uses. For instance, a series of 2,2-dimethyl-3,3-diphenyl-propanamides has been reported as novel glucocorticoid receptor modulators. These compounds display good agonist activity in glucocorticoid receptor-mediated transrepression assays with reduced activity in transactivation assays, indicating their potential as dissociated glucocorticoid receptor agonists with fewer side effects. Compounds within this series showed anti-inflammatory activity comparable to prednisolone in rat models, highlighting their potential for therapeutic applications with decreased side effects related to blood glucose levels and hepatic enzyme expression (Yang et al., 2010).

Materials Science and Polymer Chemistry

In the field of materials science, derivatives of this compound have been utilized in the synthesis of polymers. For example, compounds with similar structural motifs have been used in the preparation of polyamides and polyimides with excellent solubility and thermal stability. These polymers exhibit outstanding mechanical properties, low dielectric constants, and high transparency, making them suitable for advanced materials applications, including electronics and coatings (Liaw et al., 2006).

Chemical Synthesis and Catalysis

Research into this compound and related structures has also contributed to chemical synthesis methodologies. These compounds have been part of studies on the aminocarbonylation of aryl bromides, where dimethylformamide (DMF) serves as a carbon monoxide source. This process facilitates the synthesis of aryl amides, showcasing the role of these compounds in developing new synthetic routes and catalysis strategies for the production of valuable chemical products (Wan et al., 2002).